Cas no 820977-67-1 (Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycyl-)

• Product name: Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycyl-
• CAS No: 820977-67-1
• MF: C₃₃H₅₀N₁₀O₉
• MW: 730.811707019806
• CID: 698905
• PubChem ID: 71420140

Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycyl-
• 2-[[2-[[2-[[(2S)-4-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-4-oxobutanoyl]amino]acetyl]amino]acetyl]amino]acetic acid
• 820977-67-1
• DTXSID10839348
• L-Tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycylglycine

• Inchi： InChI=1S/C33H50N10O9/c1-18(2)11-24(42-30(49)21(35)12-19-14-37-22-8-4-3-7-20(19)22)33(52)41-23(9-5-6-10-34)32(51)43-25(13-26(36)44)31(50)40-16-28(46)38-15-27(45)39-17-29(47)48/h3-4,7-8,14,18,21,23-25,37H,5-6,9-13,15-17,34-35H2,1-2H3,(H2,36,44)(H,38,46)(H,39,45)(H,40,50)(H,41,52)(H,42,49)(H,43,51)(H,47,48)/t21-,23-,24-,25-/m0/s1
• InChI Key： OTVYUOOSISCDHM-LFBFJMOVSA-N
• SMILES： CC(C)CC(C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NCC(=O)NCC(=O)NCC(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N

Computed Properties

• Exact Mass: 730.37622321g/mol
• Monoisotopic Mass: 730.37622321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 23
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 323Ų